tert-Butyl 4-[(2S)-2-(4-chloro-2-fluoro-phenyl)-2-methyl-1,3-benzodioxol-4-yl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2S)-2-(4-chloro-2-fluorophenyl)-2-methyl-1,3-benzodioxol-4-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C24H27ClFNO4/c1-23(2,3)31-22(28)27-12-10-15(11-13-27)17-6-5-7-20-21(17)30-24(4,29-20)18-9-8-16(25)14-19(18)26/h5-9,14-15H,10-13H2,1-4H3/t24-/m0/s1
• InChI Key: WMURCVNNVHRGLI-DEOSSOPVSA-N
• Canonical SMILES: CC1(OC2=CC=CC(=C2O1)C3CCN(CC3)C(=O)OC(C)(C)C)C4=C(C=C(C=C4)Cl)F
• Isomeric SMILES: C[C@@]1(OC2=CC=CC(=C2O1)C3CCN(CC3)C(=O)OC(C)(C)C)C4=C(C=C(C=C4)Cl)F
• Molecular Formula: C24H27ClFNO4
• Molecular Weight: 447.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a piperidine ring, which is a common motif in many pharmaceuticals and natural products. The molecule also contains a benzodioxol group and a phenyl ring, both of which are aromatic and often involved in pi stacking interactions in biological systems. The presence of chlorine and fluorine atoms indicates that this compound might have been designed for specific interactions, as halogens are often used in medicinal chemistry to improve potency or selectivity.

Molecular Structure Analysis

The exact structure of this compound would need to be confirmed by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the stereochemistry at each chiral center.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The piperidine nitrogen, the aromatic rings, and the carbonyl group could all potentially be involved in reactions. For example, the piperidine nitrogen could act as a nucleophile in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of polar groups and aromatic rings could affect its solubility, while the halogens could influence its reactivity.

Safety and Hazards

The safety and hazards of this compound would need to be evaluated through laboratory testing. This could include tests for toxicity, mutagenicity, and environmental impact.

Future Directions

Future research on this compound could involve further optimization of its structure to improve its potency or selectivity. This could involve the addition or modification of functional groups, or changes to the overall structure of the molecule.